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Compound of Interest

Compound Name: 2-(Boc-amino)-4-methylthiophene

Cat. No.: B592148

In-Depth Technical Guide: 2-(Boc-amino)-4-
methylthiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics,
stability, and analytical methodologies for 2-(Boc-amino)-4-methylthiophene, also known as
tert-butyl (4-methylthiophen-2-yl)carbamate. This compound is a key intermediate in medicinal
chemistry, belonging to the versatile class of 2-aminothiophene derivatives known for their wide
range of biological activities.

Core Physical and Chemical Properties

2-(Boc-amino)-4-methylthiophene is a solid compound at room temperature. While detailed
experimental data on its physical properties are not extensively published, its characteristics
can be inferred from supplier specifications and data on structurally related compounds.
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Property Value Reference
CAS Number 887475-43-6 [1]
Molecular Formula C10H1sNO2S [1]
Molecular Weight 213.3 g/mol [1]
Physical Form Solid [1]
Purity >97% [1]
Storage Conditions 2-8°C, sealed in dry, dark [1]
place

Stability Profile

The stability of 2-(Boc-amino)-4-methylthiophene is influenced by its constituent functional
groups: the Boc-protected amine and the thiophene ring.

e Boc Protecting Group Stability: The tert-butyloxycarbonyl (Boc) group is a widely used amine
protecting group known for its stability under basic and nucleophilic conditions. However, it is
labile to acidic conditions. Strong acids will lead to the removal of the Boc group. Care
should be taken during downstream processing, such as purification by reversed-phase
HPLC using eluents containing trifluoroacetic acid (TFA), as prolonged exposure can lead to
deprotection. When concentrating fractions containing TFA, the increasing acid concentration
can accelerate this process.

o Thermal Stability: While specific data for this compound is unavailable, thermal deprotection
of N-Boc protected amines can occur at elevated temperatures, often above 100°C, and can
be influenced by the solvent.

o General Stability: The recommended storage conditions of refrigeration in a dry, dark
environment suggest a sensitivity to heat, moisture, and light. Thiophene rings, while
generally stable, can be susceptible to oxidation under certain conditions.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of 2-(Boc-amino)-4-
methylthiophene are not readily available in published literature. However, established
methods for the synthesis of related 2-aminothiophenes and the analysis of Boc-protected
compounds can be adapted.

Synthesis Workflow

A plausible synthetic route for 2-(Boc-amino)-4-methylthiophene could involve the Curtius
rearrangement of a corresponding thiophene-2-carbonyl azide in the presence of tert-butyl
alcohol. Another common method for the synthesis of the 2-aminothiophene core is the Gewald
reaction.
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General Synthesis Workflow

4-Methylthiophene-2-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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